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Get Quote

A Note on Scientific Integrity: Diallyl chlorophosphate (CAS No. 16383-57-6) is a specialized

organophosphorus compound for which comprehensive, publicly available safety data is

limited. This guide has been constructed by synthesizing information on its known chemical

structure, the established reactivity of the chlorophosphate functional group, and the general

hazards of organophosphate compounds.[1][2] All protocols herein are based on a

conservative risk assessment assuming high toxicity, corrosivity, and reactivity. Users must

conduct a thorough, institution-specific risk assessment before beginning any experiment. Data

from analogous compounds like Diethyl chlorophosphate is used for illustrative purposes only

and is clearly noted.

Section 1: Frequently Asked Questions (FAQs) - Core
Knowledge
Q1: What is Diallyl Chlorophosphate and what are its primary
hazards?
Diallyl chlorophosphate (CAS: 16383-57-6) is an organophosphorus compound containing a

reactive chlorophosphate center and two allyl functional groups.[3][4] Based on its structure, its
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primary hazards are:

High Acute Toxicity: Like many organophosphates, it is presumed to be highly toxic if inhaled,

ingested, or absorbed through the skin.[1][5] Organophosphates can act as cholinesterase

inhibitors, leading to a range of severe and potentially fatal neurotoxic effects.[2][6][7]

Corrosivity: The chlorophosphate group makes the compound highly susceptible to

hydrolysis. Contact with moisture (e.g., in the air, on skin, in mucous membranes) will likely

produce corrosive hydrogen chloride (HCl) gas and phosphoric acid derivatives, causing

severe chemical burns.[8][9][10]

Water Reactivity: It is a water-sensitive chemical.[8] Contact with water can lead to a

vigorous reaction, liberating toxic and corrosive gases.[10][11]

Q2: Why is this compound considered moisture-sensitive?
The phosphorus-chlorine (P-Cl) bond in Diallyl chlorophosphate is highly electrophilic and

readily attacked by nucleophiles, with water being a common and potent one. This hydrolysis

reaction breaks the P-Cl bond, leading to the formation of hydrogen chloride gas. This reaction

not only degrades the reagent but also creates a hazardous, corrosive atmosphere within the

storage container and fume hood.[8] Therefore, all handling and storage must be performed

under strictly anhydrous (dry) conditions.

Q3: What are the known decomposition products?
Upon reaction with water or heat, Diallyl chlorophosphate is expected to decompose into

hazardous products including, but not limited to, hydrogen chloride gas, carbon oxides (CO,

CO2), and various oxides of phosphorus.[10][11][12]

Section 2: Troubleshooting Guide - Personal Protective
Equipment (PPE)
Issue: I'm not sure what level of PPE is required for handling Diallyl
chlorophosphate.
Solution: A maximum-protection approach is mandatory. Given the presumed high dermal

toxicity and corrosivity, standard laboratory PPE is insufficient.[13][14][15]
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Step-by-Step PPE Protocol:

Body Protection: Wear a flame-retardant lab coat over long-sleeved clothing and long pants.

For transfers of significant quantities, a chemical-resistant apron is required.[13][16]

Hand Protection: Use heavy-duty, chemical-resistant gloves. Double-gloving is strongly

recommended. The outer glove should be a robust material like butyl or neoprene rubber,

while the inner glove can be nitrile.[11][13]

Causality: The chlorophosphate can rapidly penetrate standard thin nitrile gloves. Double-

gloving provides a critical time buffer in case of a splash, allowing you to remove the

contaminated outer glove without compromising your skin's safety. Always check the glove

manufacturer's compatibility chart for organophosphates and chlorinated compounds.

Eye and Face Protection: Wear chemical safety goggles that form a complete seal around

the eyes. In addition, a full-face shield must be worn over the goggles to protect against

splashes.[16][17]

Respiratory Protection: All work must be conducted in a certified chemical fume hood with a

tested and reliable airflow.[8] If there is any risk of the fume hood failing or for emergency

response, a respirator with a suitable cartridge for organic vapors and acid gases should be

readily available.[13][17]

Table 1: PPE Specification Summary
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Protection Type
Minimum
Requirement

Recommended for
Transfers

Rationale

Body
Flame-retardant lab

coat

Chemical-resistant

apron

Protects against

splashes and skin

contact.[13]

Hands

Double-gloved (e.g.,

nitrile inner,

neoprene/butyl outer)

Double-gloved (e.g.,

nitrile inner,

neoprene/butyl outer)

High dermal toxicity

and corrosivity require

robust barrier

protection.[18]

Eyes/Face
Chemical safety

goggles

Goggles AND full-face

shield

Prevents severe eye

damage from

splashes of corrosive

liquid.[16][17]

Respiratory
Certified chemical

fume hood

Certified chemical

fume hood

Prevents inhalation of

highly toxic and

corrosive vapors.[8]

Section 3: Troubleshooting Guide - Safe Handling &
Storage
Issue: The reagent appears cloudy or is fuming slightly upon
opening.
Cause: This indicates a breach in the container seal, leading to exposure to atmospheric

moisture and subsequent hydrolysis. The fuming is likely HCl gas.

Solution:

Do NOT Use: The reagent is likely partially decomposed and may be at a higher internal

pressure. Do not proceed with the experiment.

Handle with Extreme Caution: Place the container in a secondary containment bin within the

fume hood.
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Quench & Dispose: The material should be quenched using appropriate laboratory

procedures for reactive organophosphates and disposed of as hazardous waste. Consult

your institution's Environmental Health & Safety (EHS) office for specific guidance.[8]

Workflow for Safe Handling and Use
The following workflow is designed to minimize exposure and prevent accidental release.
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Preparation Phase

Handling & Use Phase

Cleanup & Storage Phase

1. Don Full PPE
(Double Gloves, Goggles, Face Shield, Lab Coat)

2. Verify Fume Hood Operation

3. Prepare Inert Atmosphere Setup
(e.g., Schlenk line with Nitrogen/Argon)

4. Allow Reagent to Equilibrate
to Room Temperature in Desiccator

5. Transfer Reagent Under Inert Gas
(Use Syringe/Cannula)

Inside Fume Hood

6. Add to Reaction Vessel Slowly
(Ensure vessel is dry and inert)

7. Securely Reseal Primary Container
(Use Parafilm/Tape)

8. Perform Experiment

9. Quench Reaction & Glassware
(Follow specific SOP)

10. Dispose of Waste Correctly

11. Return Reagent to Designated Storage

12. Doff & Inspect PPE

Click to download full resolution via product page

Caption: Experimental workflow for Diallyl Chlorophosphate.
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Q4: How must Diallyl Chlorophosphate be stored?
Answer: Proper storage is critical to maintaining reagent integrity and ensuring safety.[19]

Atmosphere: Store under an inert atmosphere (Nitrogen or Argon).[20] Many suppliers

package this in bottles with a Sure/Seal™ septum-inlet cap to facilitate transfer via syringe

while maintaining an inert headspace.

Temperature: Store in a cool, dry, well-ventilated location, away from sources of heat or

ignition.[19] Refrigeration may be appropriate to slow decomposition, but the container must

be warmed to room temperature in a desiccator before opening to prevent condensation of

atmospheric moisture onto the cold reagent.[21][22]

Location: Store in a dedicated cabinet for corrosive and water-reactive materials.[17] Do not

store with strong oxidizing agents, bases, or alcohols.[10] Use secondary containment (e.g.,

a plastic or glass tray) to contain any potential leaks.

Section 4: Troubleshooting Guide - Spills & Exposure
Issue: I've spilled a small amount (<10 mL) of Diallyl
Chlorophosphate inside the fume hood.
Solution: For minor spills inside a fume hood, trained lab personnel can perform the cleanup.

Alert & Secure: Alert others in the lab. Ensure the fume hood sash is kept as low as possible.

Contain: Cover the spill with an inert absorbent material like vermiculite or sand. Do NOT use

combustible materials like paper towels.

Neutralize (with caution): Once absorbed, the material can be cautiously treated with a

neutralizing agent like sodium bicarbonate (soda ash) to react with the acidic components.

This may generate gas, so proceed slowly.

Collect: Carefully scoop the absorbed and neutralized material into a designated, labeled

hazardous waste container.

Decontaminate: Wipe the spill area with a cloth dampened with a basic solution (e.g., 5%

sodium bicarbonate), followed by a soap and water wash, and finally a clean water rinse.[23]
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All cleaning materials must be disposed of as hazardous waste.

Issue: I've been exposed to Diallyl Chlorophosphate.
This is a medical emergency. The primary goal is immediate and thorough decontamination.

[24][25]

Emergency Response Logic:

Skin or Eye Contact

Inhalation

Ingestion

Exposure Occurs

Immediately remove all
contaminated clothing.

Move victim to fresh air immediately.

Do NOT induce vomiting.
Rinse mouth with water.

Flush affected area with copious
amounts of water for at least 15 minutes.
Use safety shower or eyewash station.

Seek Immediate Medical Attention
Call Emergency Services

Provide SDS to responders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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